Cas no 348080-96-6 (3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid)

3-Fluoro-5-methyl-1-benzothiophene-2-carboxylic acid is a fluorinated benzothiophene derivative with significant utility in pharmaceutical and agrochemical research. The presence of a fluorine atom at the 3-position and a methyl group at the 5-position enhances its reactivity and selectivity, making it a valuable intermediate for the synthesis of biologically active compounds. Its carboxylic acid functionality allows for further derivatization, enabling the development of novel drug candidates or crop protection agents. The compound's structural features contribute to improved metabolic stability and binding affinity in target interactions. It is commonly employed in medicinal chemistry for the design of enzyme inhibitors or receptor modulators due to its well-defined heterocyclic core.

3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid structure

348080-96-6 structure

Product Name:3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid

CAS No:348080-96-6

MF:C₁₀H₇FO₂S

MW:210.224785089493

CID:3946055

PubChem ID:17932113

Update Time:2025-05-27

3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxylic acid, 3-fluoro-5-methyl-
- 3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid
- 3-Fluoro-5-methyl-1-benzothiophene-2-carboxylicacid
- 348080-96-6
- EN300-100327
- SCHEMBL6404079
- Inchi： 1S/C10H7FO2S/c1-5-2-3-7-6(4-5)8(11)9(14-7)10(12)13/h2-4H,1H3,(H,12,13)
- InChI Key： QLFSMCQCJOJVPS-UHFFFAOYSA-N
- SMILES： C12=CC=C(C)C=C1C(F)=C(C(O)=O)S2

Computed Properties

Exact Mass: 210.01507880Da
Monoisotopic Mass: 210.01507880Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 65.5Å²

3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-100327-0.05g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6	95%	0.05g	$347.0	2023-10-28
Enamine	EN300-100327-0.1g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6	95%	0.1g	$518.0	2023-10-28
Enamine	EN300-100327-0.25g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6	95%	0.25g	$743.0	2023-10-28
Enamine	EN300-100327-0.5g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6	95%	0.5g	$1170.0	2023-10-28
Enamine	EN300-100327-1.0g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6		1g	$1500.0	2023-06-10
Enamine	EN300-100327-2.5g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6	95%	2.5g	$2940.0	2023-10-28
Enamine	EN300-100327-5.0g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6		5g	$4349.0	2023-06-10
Enamine	EN300-100327-10.0g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6		10g	$6450.0	2023-06-10
Enamine	EN300-100327-1g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6	95%	1g	$1500.0	2023-10-28
Enamine	EN300-100327-5g	3-fluoro-5-methyl-1-benzothiophene-2-carboxylic acid	348080-96-6	95%	5g	$4349.0	2023-10-28